Cas no 1459230-58-0 (N-Boc-N-methylpiperazine-d3)
N-Boc-N-methylpiperazine-d3 Chemical and Physical Properties
Names and Identifiers
-
- N-Boc-N-methylpiperazine-d3
-
- MDL: MFCD28138240
- Inchi: 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-7-5-11(4)6-8-12/h5-8H2,1-4H3
- InChI Key: CJDYFMIDIQXELO-UHFFFAOYSA-N
- SMILES: C(N1CCN(C([H])([H])[H])CC1)(=O)OC(C)(C)C
N-Boc-N-methylpiperazine-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB542044-1 g |
N-Boc-N-Methylpiperazine-d3; . |
1459230-58-0 | 1g |
€1,619.00 | 2023-07-10 | ||
| TRC | B656973-25mg |
N-Boc-N-methylpiperazine-d3 |
1459230-58-0 | 25mg |
$ 201.00 | 2023-09-08 | ||
| TRC | B656973-250mg |
N-Boc-N-methylpiperazine-d3 |
1459230-58-0 | 250mg |
$ 1608.00 | 2023-09-08 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | B656973-25mg |
Tert-butyl 4-(methyl-d3)piperazine-1-carboxylate |
1459230-58-0 | 25mg |
¥1800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | B656973-250mg |
Tert-butyl 4-(methyl-d3)piperazine-1-carboxylate |
1459230-58-0 | 250mg |
¥14400.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-67999-25mg |
Tert-butyl 4-(methyl-d3)piperazine-1-carboxylate |
1459230-58-0 | 25mg |
¥1360.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-67999-250mg |
Tert-butyl 4-(methyl-d3)piperazine-1-carboxylate |
1459230-58-0 | 250mg |
¥10870.00 | 2023-09-15 | ||
| abcr | AB542044-1g |
N-Boc-N-Methylpiperazine-d3; . |
1459230-58-0 | 1g |
€1619.00 | 2025-04-20 | ||
| A2B Chem LLC | AX35424-1g |
N-Boc-N-methylpiperazine-d3 |
1459230-58-0 | 97% | 1g |
$1228.00 | 2024-04-20 |
N-Boc-N-methylpiperazine-d3 Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on N-Boc-N-methylpiperazine-d3
N-Boc-N-methylpiperazine-d3: A Comprehensive Overview
N-Boc-N-methylpiperazine-d3 (CAS No. 1459230-58-0) is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis, drug discovery, and materials science. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which serves as a versatile scaffold for various applications. The "Boc" in the name refers to the tert-butoxycarbonyl group, a common protecting group in peptide synthesis, while the "d3" indicates the presence of three deuterium atoms, typically incorporated to enhance stability or facilitate spectroscopic analysis.
The structure of N-Boc-N-methylpiperazine-d3 is characterized by its piperazine ring with two substituents: a tert-butoxycarbonyl group and a methyl group attached to one nitrogen atom. This configuration imparts unique chemical properties, making it an ideal candidate for use in complex molecular constructions. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting various diseases such as cancer and neurodegenerative disorders.
In terms of synthesis, N-Boc-N-methylpiperazine-d3 is typically prepared through a multi-step process involving nucleophilic substitution and deprotection reactions. The introduction of deuterium atoms is achieved via specific deuteration techniques, ensuring high isotopic purity. This compound's ability to undergo various functional group transformations makes it a valuable building block in medicinal chemistry. For instance, researchers have utilized it as a precursor for constructing macrocyclic compounds with potential applications in drug delivery systems.
One of the most notable advancements involving N-Boc-N-methylpiperazine-d3 is its application in the development of peptidomimetics. These molecules mimic the structure and function of peptides but are more stable and less prone to enzymatic degradation. By incorporating this compound into peptidomimetic frameworks, scientists have been able to design more effective inhibitors for key protein targets involved in disease progression.
Moreover, N-Boc-N-methylpiperazine-d3 has found utility in the field of materials science, particularly in the synthesis of advanced polymers and hybrid materials. Its rigid structure and ability to form hydrogen bonds make it suitable for applications such as drug delivery vehicles and sensors. Recent research has demonstrated its potential as a component in stimuli-responsive materials that can release drugs under specific conditions, enhancing therapeutic efficacy.
In terms of spectroscopic analysis, the presence of deuterium atoms in N-Boc-N-methylpiperazine-d3 provides distinct advantages. Deuterium incorporation reduces scalar coupling constants in NMR spectra, simplifying spectral interpretation and aiding in structural elucidation. This feature has proven invaluable in academic and industrial settings where precise characterization of complex molecules is essential.
Looking ahead, N-Boc-N-methylpiperazine-d3 is expected to play an increasingly important role in both academic research and industrial applications. Its versatility as a building block for diverse chemical entities positions it as a key player in the ongoing quest for innovative solutions across multiple disciplines.
1459230-58-0 (N-Boc-N-methylpiperazine-d3) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)